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Compound of Interest

Compound Name: 6-Methyl-4-chromanone

Cat. No.: B1361120

For researchers and scientists engaged in drug development and other laboratory research,
the proper handling and disposal of chemical compounds are paramount to ensuring a safe
working environment and minimizing environmental impact. This guide provides essential
safety and logistical information for the proper disposal of 6-Methyl-4-chromanone, a
compound frequently used in the synthesis of pharmaceuticals and agrochemicals.

Hazard and Safety Information

6-Methyl-4-chromanone is classified as harmful if swallowed and may cause long-lasting
harmful effects to aquatic life. It is imperative to prevent this substance from entering drains or
surface water. The following table summarizes the key hazard information.
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Hazard Statement GHS Classification Precautionary Statement

) Acute toxicity, Oral (Category P264: Wash skin thoroughly
H302: Harmful if swallowed _
4) after handling.

) ) ) P270: Do not eat, drink or
H413: May cause long lasting Long-term (chronic) aquatic _ )
o smoke when using this
harmful effects to aquatic life hazard (Category 4)
product.

P273: Avoid release to the

environment.

P301 + P312 + P330: IF
SWALLOWED: Call a POISON
CENTER/doctor if you feel

unwell. Rinse mouth.

P501: Dispose of contents/
container to an approved

waste disposal plant.

Data sourced from the Sigma-Aldrich Safety Data Sheet for 6-Methyl-4-chromanone.

Personal Protective Equipment (PPE)

When handling 6-Methyl-4-chromanone, especially during disposal procedures, the use of
appropriate personal protective equipment is required. This includes:

o Eye Protection: Eyeshields
e Hand Protection: Gloves

e Respiratory Protection: Type N95 (US) or equivalent respirator, required when dusts are
generated.

Spill Containment and Cleanup

In the event of a spill, follow these procedures to contain and clean up the material:
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o Cover Drains: Immediately cover any nearby drains to prevent the chemical from entering
the water system.

e Contain and Collect: Collect, bind, and pump off spills. For dry material, take it up without
generating dusts.

o Proper Disposal: Dispose of the collected material properly in a designated and approved
waste container.

e Clean Area: Thoroughly clean the affected area.

Disposal Protocol

The primary and recommended method for the disposal of 6-Methyl-4-chromanone is to send
it to an approved waste disposal plant[1]. This ensures that the chemical is handled and treated
in a manner that is safe for both human health and the environment.

Step-by-Step Disposal Procedure:

e Segregate Waste: Do not mix 6-Methyl-4-chromanone waste with other chemical waste
unless you have confirmed they are compatible. Incompatible materials include strong
oxidizing agents, strong bases, and strong reducing agents[1].

o Use a Designated Container: Place the 6-Methyl-4-chromanone waste in a clearly labeled,
tightly closed container. The container should be suitable for storing chemical waste and
should indicate the contents clearly.

» Arrange for Professional Disposal: Contact your institution's environmental health and safety
(EHS) office or a licensed chemical waste disposal company to arrange for the pickup and
disposal of the waste container.

» Maintain Records: Keep a record of the amount of 6-Methyl-4-chromanone waste
generated and the date of its disposal.

The following diagram illustrates the decision-making process for the proper disposal of 6-
Methyl-4-chromanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of 6-
Methyl-4-chromanone]. BenchChem, [2026]. [Online PDF]. Available at:
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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